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Compound of Interest

Compound Name: Perfluorohexene-2

CAS No.: 1584-00-5

Cat. No.: B074973 Get Quote

Executive Summary & Chemical Identity
Warning: Do not confuse Perfluorohexene-2 (an olefin,

) with Perfluorohexane (saturated,

).

While both are fluorinated fluids used for heat transfer and solvent applications,

Perfluorohexene-2 contains a carbon-carbon double bond. This feature imparts specific

chemical reactivities—particularly with nucleophiles (like amines)—that saturated fluorocarbons

do not possess.

CAS Number: 355-66-8 (Isomer specific) / Mixture variants exist.

Key Characteristic: Low surface tension, high density, non-flammable.

Primary Compatibility Risks:

Swelling: In fluorinated elastomers (FKM/Viton®).

Extraction: Of plasticizers in flexible hydrocarbon plastics.

Nucleophilic Attack: Chemical reaction with amine-cured seals or additives.
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Tier 1: Rapid Triage (Material Compatibility Matrix)
Use this "Traffic Light" system for immediate material selection.

Elastomers (O-Rings, Gaskets, Tubing)[1]
Material Compatibility Technical Notes

EPDM (Ethylene Propylene) 🟢 Excellent

Chemically dissimilar to PFH-

2. Minimal swelling. Best

choice for pure PFH-2 service.

Silicone (VMQ) 🟡 Caution

Generally compatible, but

PFH-2 can extract low-

molecular-weight siloxanes,

causing shrinkage or "haze" in

the fluid.

Nitrile (NBR/Buna-N) 🟡 Caution

Risk of plasticizer extraction.

Hardening and shrinkage may

occur over time.

FKM (Viton® A/B) 🔴 Incompatible

High Swelling Risk. Fluorinated

solvents have similar solubility

parameters to FKM, causing

rapid volume expansion

(>10%).

FFKM (Kalrez®) 🟡 Conditional

Better than FKM, but specific

grades can still swell. Consult

manufacturer data for

"perfluoro-solvent" grades.[1]

Plastics (Tanks, Fittings, Housings)[3]
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Material Compatibility Technical Notes

PTFE (Teflon®) 🟢 Excellent
Universal compatibility. No

swelling or reaction.

PEEK 🟢 Excellent
High structural integrity.[2]

Ideal for manifolds.

HDPE / PP 🟢 Good

Generally stable. Slight

permeation possible over long

durations.

Polycarbonate (PC) 🔴 Restricted

Stress Cracking Risk. PFH-2 is

a stress-cracking agent for

amorphous polymers under

load.

Acrylic (PMMA) 🔴 Restricted

High risk of crazing and

clouding. Avoid in optical

windows exposed to PFH-2.

PVC (Flexible) 🔴 Incompatible

Rapid hardening due to

plasticizer extraction. Tubing

will turn brittle and crack.

Tier 2: Deep Dive (Mechanisms of Failure)
Understanding why a material fails allows you to mitigate risks in novel experimental setups.

Mechanism A: Solubility Parameter Matching (The "Like
Dissolves Like" Trap)
Fluorinated fluids (PFH-2) have high solubility parameters for other fluorinated materials.

The Trap: Researchers often assume "Viton is the best rubber."

The Reality: In a fluorinated solvent, Viton acts like a sponge. It absorbs the solvent, swelling

significantly. This leads to O-ring extrusion, mechanical failure, and leaks.
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Mechanism B: Plasticizer Extraction
PFH-2 is an excellent solvent for small organic molecules.

The Process: Flexible PVC and standard NBR rely on phthalates or oils to stay soft. PFH-2

dissolves these additives but not the polymer backbone.

The Result: The fluid stays clear, but the tubing/seal shrinks, hardens, and eventually cracks

under vibration.

Mechanism C: Nucleophilic Attack (The Olefin Factor)
Unlike saturated FC-72 or Fluorinert™, PFH-2 has a double bond (

).

The Reaction: This bond is electron-deficient. It reacts with strong nucleophiles, particularly

primary and secondary amines.

Impact: If your system uses amine-cured epoxies or seals, PFH-2 can chemically degrade

them, generating fluoride ions and hydrofluoric acid (HF) byproducts.

Decision Logic for Material Selection
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Start: Select Material for PFH-2

Is it an Elastomer?

Is it Fluorinated?
(e.g., FKM, Viton)

Yes

Is it a Rigid Plastic?

No

Is it Highly Plasticized?
(e.g., Flex PVC, NBR)

No

STOP: High Swelling Risk

Yes

Recommendation:
Use EPDM or PTFE-Encapsulated

No

STOP: Extraction/Shrinkage Risk

Yes

Is it Amorphous?
(PC, Acrylic)

Yes

STOP: Stress Cracking Risk

Yes

Recommendation:
Use PTFE, PEEK, or HDPE

No

Click to download full resolution via product page

Figure 1: Decision tree for selecting materials compatible with Perfluorohexene-2. Note the

specific exclusions for fluorinated elastomers and amorphous plastics.

Tier 3: Experimental Protocols (Self-Validation)
Do not rely solely on charts. Every batch of rubber varies. Perform this validation test before

critical experiments.
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Protocol: 72-Hour Immersion Test (Adapted from ASTM
D543)
Objective: Quantify swelling and weight change to determine suitability.

Materials Needed:

Precision balance (0.0001g resolution).

Micrometer or Caliper.

Glass vial with airtight cap (PFH-2 is volatile).

Sample material (O-ring or coupon).

Workflow:

Baseline Measurement:

Clean and dry the sample.

Measure Volume (

) or dimensions (Thickness/Diameter).

Measure Weight (

).

Immersion:

Fully submerge sample in PFH-2.

Seal vial tightly.

Store at operating temperature (not just room temp) for 72 hours.

Post-Exposure Measurement:
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Remove sample and quickly blot dry (do not let it air dry completely, as volatile fluid will

evaporate, masking swelling).

Immediately measure Weight (

) and Dimensions.

Recovery (Optional but Recommended):

Let sample dry in air for 24 hours.

Measure Weight (

). If

, plasticizers were extracted.

Calculation:

Acceptance Criteria:

< 3%: Excellent (Green).

3% - 10%: Usable for static seals; monitor for leaks (Yellow).

> 10%: Failed. Do not use for dynamic seals (Red).

1. Weigh & Measure (T0) 2. Submerge in PFH-2
(Sealed Vial, 72h)

3. Blot Dry & 
Measure Immediately (Tf) 4. Calculate % Change Decision

Click to download full resolution via product page

Figure 2: Simplified workflow for the ASTM D543 immersion test.

Frequently Asked Questions (Troubleshooting)
Q: My Tygon® tubing turned cloudy and stiff after using PFH-2. Why? A: You likely used a

PVC-based Tygon. PFH-2 extracted the plasticizers (phthalates) that keep the tubing flexible.
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The cloudiness is micro-voids forming where the plasticizer used to be. Solution: Switch to

chemically resistant tubing like Tygon® 2375 or PTFE-lined tubing.

Q: I replaced my seals with "High-Grade" Viton, but they are still leaking. Is the fluid defective?

A: The fluid is fine; the material choice is wrong. "High-grade" Viton (FKM) contains high

fluorine content. Because PFH-2 is also highly fluorinated, it absorbs into the Viton, causing it

to swell and extrude out of the groove. Solution: Switch to EPDM seals for pure PFH-2

applications.

Q: Can I use PFH-2 in a system that previously contained silicone oil? A: Be very careful. PFH-

2 is heavier (denser) than silicone oil and immiscible. However, it can absorb residual low-

molecular-weight silicones. If you don't clean the system thoroughly, you may form a gummy

residue or haze. Flush the system with a mutual solvent (like isopropyl alcohol, if compatible

with your seals) before introducing PFH-2.
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Disclaimer: This guide is for research purposes only. Users must perform their own validation

as material formulations (especially elastomers) vary by manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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